2-[(4S)-2-oxo-1,3-oxazolidin-4-yl]acetic Acid

• IUPAC Name: 2-[(4S)-2-oxo-1,3-oxazolidin-4-yl]acetic acid
• InChI: InChI=1S/C5H7NO4/c7-4(8)1-3-2-10-5(9)6-3/h3H,1-2H2,(H,6,9)(H,7,8)/t3-/m0/s1
• InChI Key: UNTORHUZEPTHGB-VKHMYHEASA-N
• Canonical SMILES: C1C(NC(=O)O1)CC(=O)O
• Isomeric SMILES: C1[C@@H](NC(=O)O1)CC(=O)O
• Molecular Formula: C5H7NO4
• Molecular Weight: 145.11 g/mol
• CAS RN: 749205-02-5

Description

2-[(4S)-2-oxo-1,3-oxazolidin-4-yl]acetic acid, also known as OA-02 or oxazolidine-2,4-dione-5-acetic acid, is a chemical compound that has drawn attention in the field of scientific research due to its unique properties and potential applications.

Scientific Research Applications

Rare Earth Metal Ions Adsorption

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Starch Modification

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Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as oxazole and isoxazole derivatives, have been reported to interact with various enzymes and receptors via numerous non-covalent interactions .

Mode of Action

Based on the structural similarity to other oxazole and isoxazole derivatives, it can be inferred that the compound may interact with its targets through non-covalent interactions .

Biochemical Pathways

For instance, indole-3-acetic acid, a compound with a similar structure, has been reported to affect several pathways, including the indole-3-acetamide pathway, indole-3-pyruvate pathway, tryptamine pathway, indole-3-acetonitrile pathway, tryptophan side chain oxidase pathway, and non-tryptophan dependent pathway .

Pharmacokinetics

Compounds with similar structures, such as nsaids (non-steroidal anti-inflammatory drugs), are generally well-absorbed and undergo extensive metabolism, often involving phase-1 metabolic reactions such as oxidation, hydroxylation, demethylation, deacetylation, and hepatic conjunctions .

Result of Action

It’s worth noting that acetic acid, a structurally related compound, has been reported to induce programmed cell death in yeast, suggesting that 2-[(4s)-2-oxo-1,3-oxazolidin-4-yl]acetic acid might have similar effects .

Action Environment

It’s known that environmental factors such as ph, temperature, and the presence of other compounds can significantly influence the action and stability of similar compounds .